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Compound Focus: Lauryl isoquinolinium bromide

CAS No.: 93-23-2

Cat. No.: S772701

Physicochemical & Biological Comparison

The following table summarizes the available comparative data for Lauryl Isoquinolinium Bromide.

Lauryl .
R . Experimental
Property Isoquinolinium Conventional Surfactants .
. Context & Citation
Bromide
Critical Micelle Lauryl Pyridinium Bromide: Measurement:
Concentration 13.9 mM [1] Conductivity, surface
(CMC) tension, and 1H NMR
in aqueous solution at
298 K. [1]
* At 298 K 9.8 mM [1] Cetyltrimethylammonium
Bromide (CTAB): No inhibition
of bacterial/enzyme activity
below CCM. [2]
Thermodynamics Lauryl Pyridinium Bromide: Analysis: CMC
of Micellization Higher AHpc [1] values were

measured at different
temperatures and
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Property

Lauryl
Isoquinolinium
Bromide

Conventional Surfactants

Experimental
Context & Citation

* Standard Enthalpy
(AHmic)

Key Biological
Activity

Primary
Application

Lower value [1]

Targets
germinative cells of
hair follicles to
inhibit hair growth.

[3]

Hair growth
delayer in
cosmetics. [3]

Sodium Lauryl Sulfate (SLS):
Highly toxic to luminous bacteria
and enzymes (IC50: 10~> M for
enzymes). [2]

General Cationic Surfactants:
Used as antimicrobials, in
drug/gene delivery, and as
stabilizers for nanopatrticles. [4]

Key Experimental Protocols

For the core data presented, here are the methodologies from the cited studies.

fitted to a
thermodynamic
model. [1]

Safety Note: Lauryl
isoquinolinium
bromide is designed
for topical use and
does not affect
hormone levels. [3]

Determining Critical Micelle Concentration (CMC) and
Thermodynamics [1]

This is a standard protocol for characterizing surfactant self-assembly behavior.

¢ Objective: To determine the CMC and thermodynamic parameters of micellization for lauryl

isoquinolinium bromide.
e Materials: Aqueous solutions of the surfactant at varying concentrations.

e Methods:
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o Surface Tension Measurement: The surface tension of solutions with increasing surfactant
concentration is measured. The CMC is identified as the point where the surface tension no
longer changes significantly.

o Electrical Conductivity: The conductivity of the solutions is measured. A distinct change in the
slope of conductivity versus concentration plot indicates the CMC.

o 1H NMR Spectroscopy: Used to investigate molecular interactions, such as Tt-1t stacking of
the isoquinoline rings, which influence aggregation.

o Data Analysis: The CMC values obtained at different temperatures are used to calculate
thermodynamic parameters, including the standard free energy (AGic), enthalpy (AHic), and

entropy (ASpic) of micellization.

Assessing Surfactant Toxicity via Bioluminescent Assays [2]

This protocol describes a method to evaluate toxicity at the cellular and molecular levels.

Objective: To compare the toxicity of different surfactants (e.g., SLS, CTAB, Tween 80).
Test Systems:
o Cellular Assay: Intact marine luminous bacteria (Photobacterium phosphoreum). Toxicity is
measured by a reduction in bioluminescence.
o Enzymatic Assay: A coupled enzyme system (NAD(P)H:FMN-oxidoreductase + luciferase)
extracted from the bacteria. Toxicity is measured by a decrease in enzymatic activity.
e Procedure: Surfactants are added to the bacterial suspension or enzyme system at a range of

concentrations. The luminescence intensity is measured after exposure.

e Data Analysis: Dose-response curves are plotted. The half-maximum inhibitory concentration (IC50
for enzymes) or half-maximal effective concentration (EC50 for cells) is calculated to quantify and
compare toxicity.

The workflow for this toxicity assay can be visualized as follows:
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Start Toxicity Assay

:

Prepare Bacterial/Enzyme Test System

:

Add Surfactant at Varying Concentrations

Click to download full resolution via product page

Interpretation of Key Findings

e Lower CMC Implies Superior Surface Activity: The lower CMC of lauryl isoquinolinium bromide
compared to lauryl pyridinium bromide (which has an identical alkyl chain length) suggests it forms
micelles more readily and is a more efficient surface-active agent [1]. This is attributed to enhanced
hydrophobic interactions and 1t-1t stacking between its bulky isoquinoline head groups.

¢ Toxicity is Structure-Dependent: The high toxicity of the anionic surfactant SLS, compared to the
lack of effect from cationic CTAB in the bioluminescent assay, underscores that surfactant toxicity is
not based on charge alone but on specific molecular interactions with cellular and protein targets [2].

¢ A Specialized, Not General-Purpose, Surfactant: Based on the search results, lauryl
isoquinolinium bromide appears to be developed for a specific biological function (hair growth
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delay) [3], unlike conventional surfactants like SLS or CTAB, which are widely used in detergents and
other industrial applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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